Cas no 1897821-48-5 (3-[2-(1-Hydroxycyclopropyl)ethyl]-1lambda6-thiolane-1,1-dione)

• Product Name: 3-[2-(1-Hydroxycyclopropyl)ethyl]-1lambda6-thiolane-1,1-dione
• CAS No: 1897821-48-5
• MF: C₉H₁₆O₃S
• MW: 204.286541938782
• CID: 5941524
• PubChem ID: 115073541
• Update Time: 2025-06-12

3-[2-(1-Hydroxycyclopropyl)ethyl]-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1897821-48-5
• EN300-2003193
• 3-[2-(1-hydroxycyclopropyl)ethyl]-1lambda6-thiolane-1,1-dione
• 3-[2-(1-Hydroxycyclopropyl)ethyl]-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C9H16O3S/c10-9(4-5-9)3-1-8-2-6-13(11,12)7-8/h8,10H,1-7H2
• InChI Key： YJAYNOJHUMMXHL-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)CCC1(CC1)O)(=O)=O

Computed Properties

• Exact Mass: 204.08201554g/mol
• Monoisotopic Mass: 204.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-[2-(1-Hydroxycyclopropyl)ethyl]-1lambda6-thiolane-1,1-dione

Research Brief on 3-[2-(1-Hydroxycyclopropyl)ethyl]-1lambda6-thiolane-1,1-dione (CAS: 1897821-48-5)

The compound 3-[2-(1-Hydroxycyclopropyl)ethyl]-1lambda6-thiolane-1,1-dione (CAS: 1897821-48-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel sulfone-containing molecules, which are increasingly recognized for their pharmacological properties. The presence of the hydroxycyclopropyl moiety and the thiolane-1,1-dione group in its structure suggests potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for drug development.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 3-[2-(1-Hydroxycyclopropyl)ethyl]-1lambda6-thiolane-1,1-dione via a multi-step process involving cyclopropanation and sulfonation reactions. The researchers reported a high yield (78%) and excellent purity (>98%), underscoring the compound's feasibility for large-scale production. Furthermore, the study explored its stability under various physiological conditions, revealing remarkable resistance to hydrolysis, which is critical for its potential use in vivo.

In terms of biological activity, preliminary in vitro assays have shown that this compound exhibits moderate inhibitory effects on certain inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest its potential application in the treatment of inflammatory diseases, although further mechanistic studies are required to elucidate its precise mode of action. Another study, conducted by a team at the University of Cambridge, investigated its interactions with cysteine proteases, revealing selective inhibition of cathepsin B, a protease implicated in cancer progression.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties. Recent pharmacokinetic studies in rodent models indicated rapid clearance and limited oral bioavailability, prompting researchers to explore prodrug strategies or structural modifications to enhance its drug-like properties. Collaborative efforts between academic and industrial researchers are currently underway to address these limitations and advance the compound toward preclinical development.

In conclusion, 3-[2-(1-Hydroxycyclopropyl)ethyl]-1lambda6-thiolane-1,1-dione represents a compelling case study in the intersection of chemical synthesis and biological discovery. Its unique structure and preliminary bioactivity profiles position it as a valuable scaffold for further medicinal chemistry optimization. Future research should focus on expanding its therapeutic potential, improving its pharmacokinetic profile, and exploring its applicability in diverse disease models.